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Compound of Interest

Compound Name: 7-Methoxycinnoline

Cat. No.: B12953613

Get Quote

CAS: 17356-75-1 | Formula: C9H8N2O | Class: Nitrogenous Heterocycle

Part 1: Core Directive & Hazard Profile
The Precautionary Principle: While specific GHS hazard data for 7-Methoxycinnoline is often

listed as "Not Classified" or incomplete in vendor catalogs due to its status as a niche research

chemical, you must treat it as a functionalized nitrogen heterocycle. Structurally, cinnolines are

diazanaphthalenes; their metabolic breakdown can yield reactive quinone-like species or

hydrazine derivatives.

Operational Hazard Classification:

Toxicity: Treat as potentially harmful if swallowed or inhaled (Category 4 Acute Toxicity

equivalent).

Reactivity: Stable under standard conditions but incompatible with strong oxidizing agents.

Ecological: Potential aquatic toxicity; do not release into sink drains or municipal sewage.

Part 2: Pre-Disposal Handling & Segregation
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Effective disposal begins at the bench. Segregation prevents cross-reactivity and ensures

acceptance by waste management vendors.

1. Solid Waste (Pure Compound/Desiccated Residue)
Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

Labeling: Must be labeled "Hazardous Waste - Solid Toxic."

Segregation: Isolate from strong oxidizers (e.g., permanganates, nitrates) to prevent

exothermic reactions.

2. Liquid Waste (Mother Liquors/Solutions)
Solvent Compatibility: 7-Methoxycinnoline is typically dissolved in organic solvents (DMSO,

Methanol, DCM).

Stream Selection:

Non-Halogenated Stream: If dissolved in Methanol, DMSO, or Ethyl Acetate.

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

pH Check: Ensure the waste solution is neutral (pH 6-8). If the synthesis involved acid

catalysis, neutralize with Sodium Bicarbonate before adding to the organic waste drum to

prevent drum pressurization.

3. Contaminated Debris (Sharps/PPE)[1]
Sharps: Needles used for injection of 7-Methoxycinnoline solutions must go into a rigid,

puncture-proof biohazard/chemical sharps container.

Soft Waste: Gloves and paper towels heavily contaminated with the substance should be

double-bagged (4 mil polyethylene) and tagged as "Solid Hazardous Waste Debris."

Part 3: Disposal Workflow (Decision Logic)
The following diagram outlines the decision-making process for disposing of 7-
Methoxycinnoline in various experimental states.
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7-Methoxycinnoline Waste

Determine Physical State

Solid / Powder Liquid Solution Contaminated PPE/Glass

Container: HDPE Wide Mouth
Tag: Solid Toxic Waste

Code: RCRA P/U List (Check Local)
Check Solvent Type Container: Double Bag / Sharps Bin

Tag: Chemically Contaminated Debris

Halogenated Solvent
(e.g., DCM, CHCl3)

Non-Halogenated Solvent
(e.g., DMSO, MeOH)

Container: Safety Can (Red)
Tag: Halogenated Organic Waste

Container: Safety Can (Yellow/White)
Tag: Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Waste stream segregation logic for 7-Methoxycinnoline based on physical state and

solvent carrier.

Part 4: Emergency Spill Response
In the event of a benchtop spill, immediate containment is required to prevent aerosolization of

the powder or spread of the solution.

Evacuate & Ventilate: Clear the immediate area.[2] If the spill is powder, turn off fans/AC that

might disperse dust.
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PPE Upgrade: Don double nitrile gloves, safety goggles, and a NIOSH N95 (or P100)

respirator if dust is present.

Containment:

Liquid: Encircle with absorbent pads or vermiculite.

Solid: Cover with a damp paper towel to prevent dust generation, then wipe up.

Decontamination: Clean the surface with a soap/water solution followed by an Ethanol wipe.

Disposal: All cleanup materials must enter the "Contaminated Debris" waste stream (see

Part 2).

Part 5: Regulatory & Technical Reference Data
Key Chemical Identifiers:

CAS Number: 17356-75-1[3]

Molecular Weight: 160.17 g/mol [3]

SMILES:COC1=CC2=NN=CC=C2C=C1

Disposal Codes (US EPA/RCRA): While 7-Methoxycinnoline is not explicitly listed as a P-

listed or U-listed waste by name, it falls under the "Characteristic Waste" guidelines if it exhibits

toxicity.

Default Classification: Non-regulated organic chemical unless characteristic toxicity is proven

(TCLP).

Best Practice: Manage as D001 (Ignitable) if in flammable solvent, or general Hazardous

Organic Waste for incineration.

Destruction Method: The preferred method of destruction is High-Temperature Incineration

equipped with a secondary combustion chamber and scrubbers. This ensures the complete

mineralization of the nitrogenous ring system, preventing the release of NOx gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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